Cas no 2228080-25-7 ((2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane)

• Product Name: (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane
• CAS No: 2228080-25-7
• MF: C₁₄H₂₀OS
• MW: 236.373003005981
• CID: 6000615
• PubChem ID: 165677138
• Update Time: 2025-05-20

(2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane
• 2228080-25-7
• EN300-1787384

• Inchi： 1S/C14H20OS/c1-14(2,3)10-4-5-12-9(6-10)7-13(16-12)11-8-15-11/h7,10-11H,4-6,8H2,1-3H3/t10?,11-/m1/s1
• InChI Key： NRWOXDGXFPDZRZ-RRKGBCIJSA-N
• SMILES： S1C(=CC2=C1CCC(C2)C(C)(C)C)[C@H]1CO1

Computed Properties

• Exact Mass: 236.12348643g/mol
• Monoisotopic Mass: 236.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.8Ų

Additional information on (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane

Introducing (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane (CAS No. 2228080-25-7): A Promising Compound in Modern Chemical and Pharmaceutical Research

CAS No. 2228080-25-7 refers to a specific organic compound known as (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane. This compound has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. The presence of a benzothiophene core and an oxirane (epoxide) functional group makes it a versatile scaffold for further chemical modifications and biological evaluations.

The benzothiophene moiety is a well-studied heterocyclic aromatic system that is commonly found in numerous natural products and pharmaceuticals. Its structural features contribute to favorable electronic properties, making it an attractive component in the design of bioactive molecules. In particular, the 5-tert-butyl substituent at the 5-position of the benzothiophene ring introduces steric hindrance, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets.

The oxirane group, also known as an epoxide, is a three-membered cyclic ether that is highly reactive due to its strained ring structure. This reactivity makes it a valuable intermediate in organic synthesis, allowing for further functionalization through ring-opening reactions. In pharmaceutical applications, oxiranes have been explored as prodrugs or key structural elements in drug candidates targeting various diseases.

Recent advancements in medicinal chemistry have highlighted the importance of chiral compounds in drug development. The (2R)-configuration at the stereogenic center of this compound suggests that it may exhibit enantioselective interactions with biological receptors, which is a critical factor in determining drug efficacy and safety. The study of chiral oxiranes has opened new avenues for developing enantiopure drugs with improved pharmacological profiles.

One of the most compelling aspects of (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane is its potential as a building block for more complex molecular architectures. Researchers have leveraged similar scaffolds to develop novel therapeutic agents targeting neurological disorders, cancer, and infectious diseases. The combination of the benzothiophene core with the oxirane group provides a rich chemical space for exploration, enabling the design of molecules with tailored biological activities.

In vitro studies have begun to elucidate the biological potential of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. These findings are particularly exciting given the growing interest in small-molecule modulators that can interact selectively with disease-specific targets. Further research is needed to fully characterize its pharmacokinetic properties and potential therapeutic applications.

The synthesis of (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane presents an intriguing challenge for synthetic chemists due to its complex stereochemistry and functional groups. Modern synthetic methodologies have enabled more efficient access to such molecules compared to traditional approaches. Techniques such as asymmetric epoxidation and transition-metal-catalyzed reactions have been instrumental in constructing this compound with high enantiomeric purity.

The development of novel synthetic routes not only facilitates research but also contributes to cost-effective production processes for future drug candidates. As the demand for enantiopure compounds grows in pharmaceutical industries, efficient synthetic strategies become increasingly important. The ability to produce (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane on a scalable basis would open doors for broader applications in drug discovery programs.

Looking ahead, the future prospects of this compound are promising. Continued investigation into its biological activity will be crucial in determining its viability as a lead molecule or intermediate in drug development. Collaborative efforts between synthetic chemists and biologists will be essential in uncovering its full potential and translating laboratory findings into clinical applications.

The study of compounds like (2R)-2-(5-tert-butyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxirane (CAS No. 2228080-25-7) underscores the dynamic nature of chemical research and its impact on human health. By exploring novel molecular structures and their interactions with biological systems, scientists are paving the way for innovative treatments that address unmet medical needs.